Cas no 91401-61-5 (3,5,6,7-Tetrahydroxy-1,8,8,9-tetramethyl-9H-phenaleno(1,2-b)furan-4-one)

• Product Name: 3,5,6,7-Tetrahydroxy-1,8,8,9-tetramethyl-9H-phenaleno(1,2-b)furan-4-one
• CAS No: 91401-61-5
• MF: C₁₉H₁₈O₆
• MW: 342.342626094818
• CID: 6647071
• PubChem ID: 629966
• Update Time: 2024-03-02

3,5,6,7-Tetrahydroxy-1,8,8,9-tetramethyl-9H-phenaleno(1,2-b)furan-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-Phenaleno(1,2-b)furan-4-one, 8,9-dihydro-3,5,6,7-tetrahydroxy-1,8,8,9-tetramethyl-
• 3,5,6,7-Tetrahydroxy-1,8,8,9-tetramethyl-9H-phenaleno(1,2-b)furan-4-one
• BTQBPLOITIIODY-UHFFFAOYSA-N
• SCHEMBL14442441
• SCHEMBL14442442
• 5YZ031428K
• Atrovenetin, (+-)
• (9R)-4,5,6,7-tetrahydroxy-1,8,8,9-tetramethyl-9H-phenaleno[1,2-b]furan-3-one
• 91401-61-5
• 4,5,6,7-Tetrahydroxy-1,8,8,9-tetramethyl-8,9-dihydrophenaleno[1,2-b]furan-3-one
• UNII-5YZ031428K
• (+/-)-Atrovenetin
• Atrovenetin, (+/-)-
• 4,5,6,7-Tetrahydroxy-1,8,8,9-tetramethyl-8,9-dihydro-3H-phenaleno[1,2-b]furan-3-one #

• Inchi： 1S/C19H18O6/c1-6-5-8(20)10-11-9(6)18-13(19(3,4)7(2)25-18)14(21)12(11)16(23)17(24)15(10)22/h5,7,21-24H,1-4H3
• InChI Key： BTQBPLOITIIODY-UHFFFAOYSA-N
• SMILES： O1C2C3C(C)=CC(C4=C(C(=C(C(C=34)=C(C=2C(C)(C)C1C)O)O)O)O)=O

Computed Properties

• Exact Mass: 342.11033829g/mol
• Monoisotopic Mass: 342.11033829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 0
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenalenes Phenalenones